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Compound of Interest

Compound Name: p-Tolyl salicylate

CAS No.: 607-88-5

Cat. No.: B1205978

Get Quote

4-Methylphenyl Salicylate, also known as p-cresyl salicylate or p-tolyl salicylate, is an

aromatic ester derived from salicylic acid and p-cresol.[1] Its structure, combining a salicylate

moiety known for its anti-inflammatory and analgesic properties with a p-cresol group, makes it

a molecule of interest in medicinal chemistry and other industrial applications.[2][3]

Understanding its synthesis is fundamental for the development of novel derivatives and for

process optimization in chemical manufacturing.

The Core Mechanism: Fischer-Speier Esterification
The most direct and classical method for synthesizing 4-Methylphenyl Salicylate is the Fischer-

Speier esterification. This reaction involves the acid-catalyzed esterification of a carboxylic acid

(salicylic acid) with an alcohol or a phenol (p-cresol).[4][5] It is a thermodynamically controlled,

reversible reaction.[4] The overall transformation is as follows:

Salicylic Acid + p-Cresol ⇌ 4-Methylphenyl Salicylate + Water

The reaction mechanism proceeds through several distinct, reversible steps, which are crucial

for understanding how to optimize reaction conditions for a favorable yield.[5][6]
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Step-by-Step Mechanistic Breakdown:

Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the

carbonyl oxygen of salicylic acid by a strong acid catalyst, typically sulfuric acid (H₂SO₄) or

p-toluenesulfonic acid (p-TsOH).[5][7] This step is critical as it significantly increases the

electrophilicity of the carbonyl carbon, activating it for attack by a weak nucleophile.[5][8]

Nucleophilic Attack: The lone pair of electrons on the oxygen atom of the hydroxyl group of

p-cresol acts as a nucleophile, attacking the now highly electrophilic carbonyl carbon of the

protonated salicylic acid. This forms a tetrahedral intermediate, specifically an oxonium ion.

[4][5]

Proton Transfer: A series of rapid proton transfers (tautomerism) occurs. A base (which can

be another molecule of p-cresol or the conjugate base of the acid catalyst) deprotonates the

oxonium ion, and one of the hydroxyl groups of the tetrahedral intermediate is subsequently

protonated.[6] This converts one of the hydroxyl groups into a good leaving group: water

(H₂O).[5][6]

Elimination of Water: The tetrahedral intermediate collapses, reforming the carbonyl double

bond and eliminating a molecule of water. This results in a protonated form of the final ester.

Deprotonation: In the final step, the protonated ester is deprotonated, typically by the

conjugate base of the catalyst or another alcohol molecule, to yield the final product, 4-

Methylphenyl Salicylate, and regenerate the acid catalyst.[6]

Below is a diagram illustrating this mechanistic pathway.
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Fischer-Speier Esterification Mechanism

Salicylic Acid + p-Cresol
+ H⁺ (Catalyst)

Protonated Salicylic Acid
(Activated Carbonyl)

1. Protonation Tetrahedral Intermediate
(Oxonium Ion)

2. Nucleophilic Attack Protonated Intermediate
(Water as Leaving Group)

3. Proton Transfer Protonated Ester + H₂O4. Elimination of H₂O 4-Methylphenyl Salicylate
+ H⁺ (Regenerated Catalyst)

5. Deprotonation
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1. Setup
(Flask, Dean-Stark, Condenser)

2. Charge Reactants
(Salicylic Acid, p-Cresol, Toluene)

3. Add Catalyst
(Conc. H₂SO₄)

4. Reflux
(4-6 hours, ~110 °C)

5. Cool to RT

6. Work-up
(Wash with H₂O, NaHCO₃, Brine)

7. Dry Organic Layer
(Anhydrous Na₂SO₄)

8. Solvent Removal
(Rotary Evaporator)

9. Purification
(Distillation or Recrystallization)

Final Product
(4-Methylphenyl Salicylate)

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis and purification of 4-Methylphenyl Salicylate.
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Characterization and Validation
The identity and purity of the synthesized 4-Methylphenyl Salicylate should be confirmed using

standard analytical techniques:

¹H NMR Spectroscopy: To confirm the molecular structure by identifying the characteristic

proton signals of the aromatic rings and the methyl group.

FTIR Spectroscopy: To identify key functional groups, such as the ester carbonyl (C=O)

stretch (typically ~1730 cm⁻¹) and the phenolic hydroxyl (-OH) stretch.

Gas Chromatography-Mass Spectrometry (GC-MS): To determine purity and confirm the

molecular weight of the product.

Melting Point Analysis: If the product is a solid, a sharp melting point close to the literature

value indicates high purity.

These analytical methods provide a robust system for validating the outcome of the synthesis,

ensuring the final product meets the required specifications for further research or

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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